Cas no 2227894-83-7 (rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine
• CAS No: 2227894-83-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6406387
• PubChem ID: 165618365
• Update Time: 2025-10-28

rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropyl]methanamine
• 2227894-83-7
• EN300-1808861

• Inchi： 1S/C10H17N3/c1-6-9(13-5-12-6)8-7(4-11)10(8,2)3/h5,7-8H,4,11H2,1-3H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： UAABGEYSQJZZQK-SFYZADRCSA-N
• SMILES： NC[C@@H]1[C@@H](C2=C(C)NC=N2)C1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2227894-83-7)

Rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2227894-83-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopropylamines and is characterized by its chiral centers and the presence of a substituted imidazole ring. The compound's structure and stereochemistry make it a valuable candidate for various pharmaceutical applications, particularly in the development of novel therapeutic agents.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine consists of a cyclopropane ring with two methyl groups and a substituted imidazole ring attached to one of the carbon atoms. The imidazole ring is further modified with a methyl group at the 4-position, which can influence the compound's biological activity and pharmacological properties. The presence of chiral centers at the 1 and 3 positions of the cyclopropane ring results in the formation of two enantiomers, which are represented by the racemic mixture denoted by "rac-" in the compound's name.

Recent research has focused on the potential therapeutic applications of rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. The enzyme inhibition was found to be dose-dependent, suggesting that rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine could be a promising lead compound for further drug development.

In addition to its enzymatic inhibition properties, rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine has also been investigated for its potential as an agonist or antagonist of specific receptors. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the interaction of this compound with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The results indicated that rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine binds selectively to certain GPCRs with high affinity, suggesting its potential as a modulator of these receptors.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine have also been studied to evaluate its suitability as a drug candidate. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in preclinical models, making it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine in treating various conditions. Early-phase trials have shown promising results, with patients demonstrating improved symptoms and tolerability to the treatment. These findings have paved the way for larger-scale clinical trials to further validate the therapeutic potential of this compound.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been explored to access this compound efficiently. One common approach involves the coupling of a substituted cyclopropane derivative with an imidazole-containing reagent under mild conditions. The use of chiral catalysts or resolving agents can also be employed to obtain enantiomerically pure forms of the compound if desired.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2227894-83-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies continue to explore its mechanisms of action and optimize its use as a potential therapeutic agent for various diseases.